Cas no 68579-76-0 (2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro-)
68579-76-0 structure
Product Name:2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro-
CAS No:68579-76-0
MF:C6HClN4O5
MW:244.548939466476
CID:392878
PubChem ID:9837732
Update Time:2025-04-19
2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro-
- 4-chloro-5,7-dinitro-2,1,3-benzoxadiazole
- SCHEMBL5708836
- 4-chloro-5,7-dinitrobenzofurazan
- 68579-76-0
- DTXSID90431607
-
- Inchi: 1S/C6HClN4O5/c7-4-2(10(12)13)1-3(11(14)15)5-6(4)9-16-8-5/h1H
- InChI Key: QTNZXTGUZLGWBY-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(C2C1=NON=2)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 243.96363
- Monoisotopic Mass: 243.9635468g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 131Ų
Experimental Properties
- PSA: 125.2
2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro- Related Literature
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
68579-76-0 (2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent